molecular formula C22H19N5O2S B2528872 N-(4-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-3-(4-oxoquinazolin-3(4H)-yl)propanamide CAS No. 1210035-14-5

N-(4-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-3-(4-oxoquinazolin-3(4H)-yl)propanamide

Cat. No. B2528872
CAS RN: 1210035-14-5
M. Wt: 417.49
InChI Key: PVHLUZWEUJLJQL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(4-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-3-(4-oxoquinazolin-3(4H)-yl)propanamide is a useful research compound. Its molecular formula is C22H19N5O2S and its molecular weight is 417.49. The purity is usually 95%.
BenchChem offers high-quality N-(4-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-3-(4-oxoquinazolin-3(4H)-yl)propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-3-(4-oxoquinazolin-3(4H)-yl)propanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

DNA Interaction and Chromosomal Analysis

The compound is related to the Hoechst dyes family, known for binding to the minor groove of double-stranded B-DNA with specificity for AT-rich sequences. Hoechst derivatives, including N-(4-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-3-(4-oxoquinazolin-3(4H)-yl)propanamide, are used extensively in scientific research, particularly in plant cell biology for chromosome and nuclear staining, flow cytometry, and the analysis of plant chromosomes. These compounds also serve as radioprotectors and topoisomerase inhibitors, providing a basis for rational drug design and the investigation of DNA sequence recognition and binding mechanisms (Issar & Kakkar, 2013).

Development of Antituberculosis Drugs

Imidazo[2,1-b]thiazol derivatives, like the compound , have been studied for their potential in treating diseases such as tuberculosis. Delamanid, a compound developed from a new chemical group including 6-nitro-2,3-dihydroimidazo[2,1-b]oxazole, has shown efficacy against drug-resistant tuberculosis with a good safety profile, highlighting the potential of such structures in therapeutic development (Diacon, von Groote-Bidlingmaier, & Donald, 2014).

Optical and Electrochemical Applications

Compounds with benzothiazol and imidazothiazol moieties have been explored for their diverse chemical and physical properties. They have been utilized in various applications including spectroscopic properties, structures, magnetic properties, biological and electrochemical activity. The structural variability and the range of properties these compounds exhibit make them valuable in scientific research and potential industrial applications (Boča, Jameson, & Linert, 2011).

Enzymatic Remediation of Organic Pollutants

The enzymatic approach, involving enzymes like laccases and peroxidases, is gaining interest for the remediation or degradation of various organic pollutants, particularly in the presence of redox mediators. These mediators enhance the efficiency and range of substrates for degradation, suggesting potential industrial applications for wastewater treatment and environmental cleanup (Husain & Husain, 2007).

properties

IUPAC Name

N-[4-(2,3-dihydroimidazo[2,1-b][1,3]thiazol-6-yl)phenyl]-3-(4-oxoquinazolin-3-yl)propanamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H19N5O2S/c28-20(9-10-27-14-23-18-4-2-1-3-17(18)21(27)29)24-16-7-5-15(6-8-16)19-13-26-11-12-30-22(26)25-19/h1-8,13-14H,9-12H2,(H,24,28)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PVHLUZWEUJLJQL-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CSC2=NC(=CN21)C3=CC=C(C=C3)NC(=O)CCN4C=NC5=CC=CC=C5C4=O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H19N5O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

417.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(4-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-3-(4-oxoquinazolin-3(4H)-yl)propanamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.